![molecular formula C7H4BrN3O B3027230 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one CAS No. 1256353-15-7](/img/structure/B3027230.png)
8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one
Overview
Description
“8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C7H4BrN3 . It has an average mass of 210.031 Da and a monoisotopic mass of 208.958847 Da .
Synthesis Analysis
The synthesis of pyrazolo[4,3-d]pyrimidine compounds, which are structurally similar to “8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one”, has been reported . These compounds were designed and synthesized for their inhibitory activity against LPS-induced NO production in RAW264.7 macrophages .Molecular Structure Analysis
The molecular structure of “8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one” consists of a pyridopyrimidine core with a bromine atom attached at the 8-position .Scientific Research Applications
Synthesis of New Derivatives
8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one can be used as a starting point for the synthesis of a variety of new chemical derivatives. For instance, a novel synthetic method for 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines was reported . This method involves bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement .
Microwave Irradiation
The compound has been used in research involving microwave irradiation. The application of microwave irradiation has been found to be a simple and efficient method for improving the yields and reducing the formation of undesirable by-products .
Pharmacological Activities
Pyridopyrimidines, including 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one, have received considerable attention due to their potential pharmacological activities. They have been studied as potential fungicides, antiviral, antimicrobial, and anticancer agents .
Inhibitors of Tyrosine Kinase
The compound and its derivatives are useful as potent and highly selective inhibitors of tyrosine kinase . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades, and they play a key role in the control of cellular activities such as cell growth and differentiation.
Synthesis of Tetrahydropteroic Acid Derivatives
5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine and related compounds have been used as starting materials for the multi-step synthesis of tetrahydropteroic acid derivatives . These derivatives have potential applications in the treatment of various health conditions.
Vibrational Properties and DFT Studies
The compound has been used in research involving vibrational properties and Density Functional Theory (DFT) studies . These studies can provide valuable insights into the compound’s structure and potential reactivity.
Future Directions
properties
IUPAC Name |
8-bromo-3H-pyrido[4,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O/c8-5-2-9-1-4-6(5)10-3-11-7(4)12/h1-3H,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFHMLXRGCLNKJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C=N1)Br)N=CNC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401280324 |
Source
|
| Record name | 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401280324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one | |
CAS RN |
1256353-15-7 |
Source
|
| Record name | 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256353-15-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401280324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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